EC 407-720-8
EC 407-720-8
Brand Name:
Vulcanchem
CAS No.:
155160-86-4
VCID:
VC21088455
InChI:
InChI=1S/C36H62O6S.Na/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-41-35(37)32-29-33(31-34(30-32)43(39)40)36(38)42-28-26-24-22-20-18-16-14-12-10-8-6-4-2;/h29-31H,3-28H2,1-2H3,(H,39,40);/q;+1/p-1
SMILES:
CCCCCCCCCCCCCCOC(=O)C1=CC(=CC(=C1)S(=O)[O-])C(=O)OCCCCCCCCCCCCCC.[Na+]
Molecular Formula:
C36H61NaO6S
Molecular Weight:
644.9 g/mol
EC 407-720-8
CAS No.: 155160-86-4
Cat. No.: VC21088455
Molecular Formula: C36H61NaO6S
Molecular Weight: 644.9 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 155160-86-4 |
|---|---|
| Molecular Formula | C36H61NaO6S |
| Molecular Weight | 644.9 g/mol |
| IUPAC Name | sodium;3,5-bis(tetradecoxycarbonyl)benzenesulfinate |
| Standard InChI | InChI=1S/C36H62O6S.Na/c1-3-5-7-9-11-13-15-17-19-21-23-25-27-41-35(37)32-29-33(31-34(30-32)43(39)40)36(38)42-28-26-24-22-20-18-16-14-12-10-8-6-4-2;/h29-31H,3-28H2,1-2H3,(H,39,40);/q;+1/p-1 |
| Standard InChI Key | XFTDZWCQVOEWCC-UHFFFAOYSA-M |
| Isomeric SMILES | CCCCCCCCCCCCCCOC(=O)C1=CC(=CC(=C1)S(=O)[O-])C(=O)OCCCCCCCCCCCCCC.[Na+] |
| SMILES | CCCCCCCCCCCCCCOC(=O)C1=CC(=CC(=C1)S(=O)[O-])C(=O)OCCCCCCCCCCCCCC.[Na+] |
| Canonical SMILES | CCCCCCCCCCCCCCOC(=O)C1=CC(=CC(=C1)S(=O)[O-])C(=O)OCCCCCCCCCCCCCC.[Na+] |
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